Methyl 7-(4-hydroxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl 7-(4-hydroxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H14N4O3/c1-8-11(13(20)21-2)12(9-3-5-10(19)6-4-9)18-14(17-8)15-7-16-18/h3-7,12,19H,1-2H3,(H,15,16,17)
• InChI Key: VGZFEAWMFCOELS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)O)C(=O)OC
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

“Methyl 7-(4-hydroxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate” is a compound that has been studied for its potential neuroprotective and anti-neuroinflammatory properties. It is a type of triazole-pyrimidine hybrid, which has been found to have promising properties in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.

Synthesis Analysis

The compound is part of a series of novel triazole-pyrimidine-based compounds that were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involves reactions of 3,5-diamino-1,2,4-triazole with variously substituted 1-aryl-1,3-butanediones and 1-aryl-2-buten-1-ones.

Molecular Structure Analysis

The molecular structure of the compound was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reactions of 3,5-diamino-1,2,4-triazole with variously substituted 1-aryl-1,3-butanediones and 1-aryl-2-buten-1-ones.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound were characterized by IR, NMR, and HRMS. The IR spectrum showed peaks at 1709 (C=O) and 1673 (C=O) cm^-1. The ^1H NMR spectrum showed signals at various chemical shifts, and the ^13C NMR spectrum also showed signals at various chemical shifts.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. The compound showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.